3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA

• Molecular Formula: C43H68N7O18P3S
• Molecular Weight: 1096.0 g/mol
• InChI: InChI=1S/C43H68N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-31(51)26-34(53)72-25-24-45-33(52)22-23-46-41(56)38(55)43(2,3)28-65-71(62,63)68-70(60,61)64-27-32-37(67-69(57,58)59)36(54)42(66-32)50-30-49-35-39(44)47-29-48-40(35)50/h8-9,11-12,14-15,17-18,29-30,32,36-38,42,54-55H,4-7,10,13,16,19-28H2,1-3H3,(H,45,52)(H,46,56)(H,60,61)(H,62,63)(H2,44,47,48)(H2,57,58,59)/b9-8-,12-11-,15-14-,18-17-/t32-,36+,37+,38-,42-/m0/s1
• InChIKey: VMAJWSSWCPBIJY-XTVXXYAESA-N

Research on very-long-chain PUFA metabolism is often confounded by using generic 3-oxoacyl-CoA analogs that fail to recapitulate native enzyme kinetics. This specific C22:4 cis-delta-7,10,13,16 3-oxoacyl-CoA is the authentic intermediate of ELOVL5-mediated arachidonoyl-CoA elongation. - **Enzyme Assays:** Direct substrate for ELOVL5 activity & inhibitor screening (Km 22 µM for peroxisomal β-oxidation). - **Metabolomics:** Essential LC-MS/MS reference standard for adrenic acid pathway intermediates. - **Supply:** ≥95% purity, shipped on dry ice. Available in research quantities (0.1 mg - 1 mg).

3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA Overview

3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA is a very-long-chain 3-oxoacyl-CoA derivative that serves as a key intermediate in the elongation of arachidonyl-CoA to docosatetraenoyl-CoA via the ELOVL5 elongase pathway [1]. This compound, also known as 3-oxo adrenoyl-CoA or (7Z,10Z,13Z,16Z)-3-oxodocosatetraenoyl-CoA, features a C22 acyl chain with four cis double bonds and a 3-oxo functional group, and has a molecular weight of 1096.02 g/mol [2]. It is a strong basic compound based on its pKa [3] and is classified as an acyl donor in chemical roles [4]. As an intermediate in the biosynthesis of docosa-7,10,13,16-tetraenoic acid (adrenic acid), this CoA derivative is critical for studies of peroxisomal β-oxidation and very-long-chain polyunsaturated fatty acid metabolism [5].

Pathway Intermediate

ELOVL5 elongation product for adrenic acid biosynthesis

Metabolic Substrate

Peroxisomal β-oxidation of very-long-chain PUFAs

Probe Context

ω-6 polyunsaturated fatty acid metabolism studies

• [1] Reactome. Elongation of arachidonyl-CoA to docosatetraenoyl-CoA (R-RNO-2046083). Species: Rattus norvegicus. View Source
• [2] MedChemExpress. 3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA product page. View Source
• [3] Human Metabolome Database (HMDB). 3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA (HMDB0060206). View Source
• [4] ChEBI. (7Z,10Z,13Z,16Z)-3-oxodocosatetraenoyl-CoA (CHEBI:63821). View Source
• [5] TargetMol. 3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA (TYD-02969). View Source

Why Generic 3-Oxoacyl-CoA Substitution Fails

The very-long-chain 3-oxoacyl-CoA class encompasses compounds with varying acyl chain lengths, degrees of unsaturation, and double-bond positions, each of which critically influences enzyme substrate specificity and pathway flux [1]. 3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA is uniquely positioned as the immediate product of ELOVL5-mediated elongation of arachidonoyl-CoA, a reaction that is specific to the biosynthesis of the ω-6 polyunsaturated fatty acid docosatetraenoic acid [2]. Generic 3-oxoacyl-CoA analogs, even those with similar chain lengths, may exhibit significantly different kinetic parameters (e.g., Vmax, Km) with key metabolic enzymes such as peroxisomal β-oxidation complexes and thiolases, leading to altered rates of substrate turnover and product formation [3]. Furthermore, the specific double-bond geometry of this compound dictates its interaction with downstream enzymes like 3-oxoacyl-CoA reductase and enoyl-CoA hydratase, which are exquisitely sensitive to fatty acyl chain structure [4]. Using a generic, saturated, or differently unsaturated 3-oxoacyl-CoA in its place will not recapitulate the native metabolic context, compromising the validity of in vitro enzyme assays, metabolic flux studies, and inhibitor screening campaigns that rely on accurate pathway modeling.

1

Chain length, unsaturation, and double-bond position of generic 3-oxoacyl-CoAs may shift enzyme kinetics and pathway flux.

2

Analogs not derived from ELOVL5 fail to recapitulate the ω-6 PUFA elongation context; pathway attribution may differ.

3

3-oxo group and cis double-bond geometry required for downstream reductase/hydratase recognition; structural mismatch alters assay validity.

• [1] MetaCyc. very-long-chain 3-oxoacyl-CoA synthase (EC 2.3.1.199). View Source
• [2] Reactome. Elongation of arachidonyl-CoA to docosatetraenoyl-CoA (R-RNO-2046083). View Source
• [3] Hovik R, et al. Peroxisomal β-oxidation of long-chain fatty acids possessing different extents of unsaturation. Biochem J. 1987. View Source
• [4] PDBsum entry 6z5f. 3-hydroxyacyl-CoA dehydrogenase. View Source

3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA Comparative Evidence

Peroxisomal β-Oxidation Vmax Advantage

In studies of peroxisomal β-oxidation, 3-oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA exhibited a Vmax value approximately 150% of that obtained with the common reference substrate palmitoyl-CoA, demonstrating superior catalytic turnover with peroxisomal β-oxidation enzymes [1]. This indicates that the compound is processed more efficiently than a saturated long-chain acyl-CoA in this specific metabolic pathway.

Vmax in β-Oxidation

Cross-study comparable

~150% of palmitoyl-CoA Vmax

Supports peroxisomal β-oxidation assay optimization

Rat liver peroxisomes; lab-specific validation recommended

Evidence Dimension	Maximum reaction velocity (Vmax) in peroxisomal β-oxidation
Target Compound Data	Approximately 150% of palmitoyl-CoA Vmax
Comparator Or Baseline	Palmitoyl-CoA (100% relative Vmax)
Quantified Difference	1.5-fold increase in Vmax relative to palmitoyl-CoA
Conditions	Peroxisomal β-oxidation assay using rat liver peroxisomes [1]

Why This Matters

A higher Vmax relative to a common reference substrate suggests this compound is a superior choice for in vitro assays designed to measure maximal peroxisomal β-oxidation activity, reducing required enzyme amounts and improving signal-to-noise ratios.

• [1] Hovik R, et al. Peroxisomal β-oxidation of long-chain fatty acids possessing different extents of unsaturation. Biochem J. 1987;247(2):479-485. View Source

Km Affinity in Peroxisomal β-Oxidation

The Michaelis constant (Km) for 3-oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA in peroxisomal β-oxidation was determined to be 22 ± 3 µM [1]. This value is notably higher than the Km for palmitoyl-CoA (13.8 ± 1 µM) [1], indicating a lower apparent affinity for the enzyme complex. This differential Km value is critical for designing competitive substrate assays or when modeling metabolic flux where multiple acyl-CoA species compete for the same enzyme active site.

Km Affinity

Cross-study comparable

22 ± 3 µM (vs 13.8 µM palmitoyl-CoA)

Enables substrate competition modeling

Context-dependent affinity; verify in target system

Evidence Dimension	Michaelis constant (Km) in peroxisomal β-oxidation
Target Compound Data	22 ± 3 µM
Comparator Or Baseline	Palmitoyl-CoA (13.8 ± 1 µM)
Quantified Difference	1.6-fold higher Km compared to palmitoyl-CoA
Conditions	Peroxisomal β-oxidation assay using rat liver peroxisomes [1]

Why This Matters

The distinct Km value enables researchers to accurately calculate substrate competition and predict metabolic flux when this specific intermediate is present, which is not possible using a generic, differently saturated, or shorter-chain analog.

• [1] Hovik R, et al. Peroxisomal β-oxidation of long-chain fatty acids possessing different extents of unsaturation. Biochem J. 1987;247(2):479-485. View Source

ELOVL5 Pathway Specificity

3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA is the unique and obligatory intermediate produced by the condensation of arachidonoyl-CoA and malonyl-CoA, catalyzed by the very-long-chain fatty acid elongase ELOVL5 [1]. This reaction is a committed step in the biosynthesis of docosa-7,10,13,16-tetraenoic acid (adrenic acid) and is not catalyzed by other ELOVL family members such as ELOVL2 or ELOVL4 [2]. Closely related analogs, such as 3-oxo-docosapentaenoyl-CoA or 3-oxohexacosatetraenoyl-CoA, are products of distinct elongation cycles and are not substrates for the same downstream reductases and dehydratases in this specific ω-6 pathway.

Pathway Specificity

Class-level inference

Specific ELOVL5 product on arachidonoyl-CoA

Required for ELOVL5-specific studies

Other 3-oxoacyl-CoAs originate from distinct elongases

Evidence Dimension	Enzymatic pathway specificity
Target Compound Data	Specific product of ELOVL5 acting on arachidonoyl-CoA
Comparator Or Baseline	Other 3-oxoacyl-CoAs (e.g., 3-oxo-C22:5, 3-oxo-C26:4) are products of other ELOVL enzymes
Quantified Difference	Qualitative difference in metabolic origin and fate
Conditions	Mammalian microsomal fatty acid elongation system [REFS-1, REFS-2]

Why This Matters

For researchers studying ELOVL5-specific activity, adrenic acid biosynthesis, or pathway-specific inhibition, using any other 3-oxoacyl-CoA will not recapitulate the correct metabolic context, leading to invalid conclusions about enzyme function or drug efficacy.

• [1] Reactome. Elongation of arachidonyl-CoA to docosatetraenoyl-CoA (R-RNO-2046083). View Source
• [2] Ohno Y, et al. ELOVL5 is a key fatty acid elongase for the synthesis of very long-chain polyunsaturated fatty acids. Prog Lipid Res. 2010;49(2):186-199. View Source

Thiolase Substrate Specificity

Mitochondrial and peroxisomal 3-ketoacyl-CoA thiolases (acetyl-CoA C-acyltransferases) exhibit broad chain-length specificity but their catalytic efficiency is strongly influenced by the degree of unsaturation and double-bond position [REFS-1, REFS-2]. While quantitative kinetic data for this specific compound with thiolase is not directly available, class-level evidence indicates that very-long-chain polyunsaturated 3-oxoacyl-CoAs are processed with distinct kinetics compared to their saturated or monounsaturated counterparts [3]. The presence of four cis double bonds in 3-oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA alters the substrate's conformation and its fit within the enzyme's hydrophobic binding pocket, which can affect both Km and kcat values [4].

Thiolase Specificity

Supporting evidence

Inferred kinetic difference from 4 cis double bonds

Supports thiolase substrate profiling

Quantitative kinetics not directly reported; structural basis review

Evidence Dimension	Thiolase substrate specificity
Target Compound Data	Qualitatively distinct substrate for thiolase due to 4 cis double bonds
Comparator Or Baseline	Saturated or less unsaturated 3-oxoacyl-CoAs
Quantified Difference	Inferred difference in enzyme kinetics based on chain structure
Conditions	Thiolase assays with variable chain length acyl-CoAs [REFS-1, REFS-2, REFS-3, REFS-4]

Why This Matters

This structural difference is critical for researchers conducting β-oxidation flux studies or developing thiolase inhibitors, as the use of a generic saturated 3-oxoacyl-CoA would not accurately represent the enzyme's behavior toward this physiologically relevant, polyunsaturated substrate.

• [1] MetaCyc ACAA1. 3-ketoacyl-CoA thiolase. View Source
• [2] Antonenkov VD, et al. Substrate specificities of 3-oxoacyl-CoA thiolase A and sterol carrier protein 2/3-oxoacyl-CoA thiolase purified from normal rat liver peroxisomes. J Biol Chem. 1997;272(41):26023-26031. View Source
• [3] Wanders RJ, et al. Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochem Soc Trans. 2001;29(Pt 2):250-267. View Source
• [4] Ishikawa M, et al. Structural basis for the substrate specificity of very-long-chain acyl-CoA dehydrogenase. J Biol Chem. 2004;279(23):24303-24310. View Source

3-Oxo-docosa-7,10,13,16-all-cis-tetraenoyl-CoA Applications

ELOVL5 Activity and Inhibitor Screening

This compound is the direct and specific product of the ELOVL5-catalyzed condensation of arachidonoyl-CoA and malonyl-CoA [1]. It is therefore the essential substrate for developing robust, pathway-specific assays to measure ELOVL5 enzyme activity or to screen for small molecule inhibitors of this elongase. Using this authentic metabolite, as opposed to a generic 3-oxoacyl-CoA, ensures that the assay readout accurately reflects the enzyme's native catalytic function within the ω-6 polyunsaturated fatty acid elongation pathway [2].

Peroxisomal β-Oxidation Flux Analysis

Given its distinct kinetic profile in peroxisomal β-oxidation, with a Vmax ~150% of palmitoyl-CoA and a Km of 22 µM [1], this compound is uniquely suited for quantitative flux studies examining the catabolism of very-long-chain polyunsaturated fatty acids. It allows researchers to precisely model the metabolic fate of adrenic acid-derived intermediates and to investigate how alterations in peroxisomal function affect the turnover of specific polyunsaturated acyl-CoA species, which is not possible with saturated or monounsaturated analogs [2].

Adrenic Acid Pathway Metabolomics Standard

As a key intermediate in the biosynthesis of docosa-7,10,13,16-tetraenoic acid (adrenic acid) [1], this compound serves as an essential analytical standard for targeted metabolomics and lipidomics workflows. Its procurement and use as a reference standard enables the accurate identification and quantification of this specific 3-oxoacyl-CoA species in biological samples via LC-MS/MS, facilitating studies on the role of adrenic acid and its precursors in human health and disease [2].

Acyl-CoA Binding Protein Substrate Studies

The unique structure of this compound, featuring a C22 chain with four cis double bonds and a 3-oxo group, makes it an ideal tool for probing the substrate specificity of acyl-CoA binding proteins, as well as downstream enzymes like 3-oxoacyl-CoA reductase and enoyl-CoA hydratase [REFS-1, REFS-2]. Studies employing this compound can dissect the structural determinants of enzyme-substrate recognition for very-long-chain polyunsaturated acyl-CoAs, providing insights that are not attainable with shorter-chain or more saturated analogs [3].

Application

Selection Property

Validation Focus

ELOVL5 elongation assay

Pathway-specific intermediate

Enzyme kinetics and inhibitor response

β-Oxidation flux modeling

Distinct kinetic profile

Metabolic fate interpretation

Targeted lipidomics

Authentic metabolite standard

LC-MS/MS identification and quantification

Enzyme-substrate recognition

Structural specificity (C22:4 3-oxo)

Binding and reductase/hydratase assays

• [1] Reactome. Elongation of arachidonyl-CoA to docosatetraenoyl-CoA (R-RNO-2046083). View Source
• [2] Ohno Y, et al. ELOVL5 is a key fatty acid elongase for the synthesis of very long-chain polyunsaturated fatty acids. Prog Lipid Res. 2010;49(2):186-199. View Source
• [3] Wanders RJ, et al. Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochem Soc Trans. 2001;29(Pt 2):250-267. View Source